Cas no 1123-09-7 (3,5-Dimethyl-2-cyclohexen-1-one)

3,5-Dimethyl-2-cyclohexen-1-one Properties

Names and Identifiers

• 3,5-Dimethyl-2-cyclohexen-1-one
• 3,5-dimethylcyclohex-2-en-1-one
• NSC 10113
• NSC 845
• BAA12309
• NSC-845
• EN300-98240
• 1123-09-7
• 3,5-Dimethyl-2-cyclohexen-1-one, 98%
• A802550
• BS-52097
• 3,5-Dimethyl-2-cyclohexene-1-one
• NS00045280
• SCHEMBL1042381
• NSC-10113
• 2-Cyclohexen-1-one,5-dimethyl-
• E78362
• EINECS 214-369-2
• 3,5-dimethyl-cyclohex-2-en-1-one
• 3,5-dimethyl-2-cyclohexenone
• AI3-21772
• CS-0218032
• FT-0658302
• MFCD00001583
• AKOS015917649
• NSC845
• DTXSID20870848
• NSC10113
• 2-Cyclohexen-1-one, 3,5-dimethyl-
• 3,5-dimethylcyclohexenone
• J-002748
• 3,5-Dimethylcyclohex-2-en-1-one
• +Expand

• MDL： MFCD00001583
• InChIKey： NOQKKFBBAODEHN-UHFFFAOYSA-N
• Inchi： 1S/C8H12O/c1-6-3-7(2)5-8(9)4-6/h4,7H,3,5H2,1-2H3
• SMILES： CC1=CC(=O)CC(C)C1

Computed Properties

• Exact Mass: 124.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 124.089
• Heavy Atom Count: 9
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.93170
• PSA: 17.07000
• Refractive Index: n20/D 1.483(lit.)
• Boiling Point: 211-212 °C(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.2±0.4 mmHg at 25°C
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• FEMA: 3251
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.881 g/mL at 25 °C(lit.)

3,5-Dimethyl-2-cyclohexen-1-one Security Information

• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R20/21/22;R36
• Signal Word：warning

3,5-Dimethyl-2-cyclohexen-1-one Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%